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Compound of Interest

Compound Name: 1-Cyclohexylcyclopentanol

CAS No.: 16189-57-4

Cat. No.: B169925

Get Quote

Executive Summary & Core Directive
Do not dispose of 1-Cyclohexylcyclopentanol down the drain. This compound is a lipophilic,

tertiary cycloalkanol with significant potential for aquatic toxicity.[1] While often chemically

stable, its physical properties (viscous liquid/low-melting solid) present unique clogging hazards

in waste lines and phase-separation issues in bulk solvent drums.[1]

Immediate Action Plan:

Segregate: Collect in dedicated Non-Halogenated Organic Waste streams.

Solubilize: If solid or viscous, dissolve in a compatible solvent (e.g., Ethanol or Acetone)

before bulking to prevent solidification in waste bungs.[1]

Classify: Manage as D001 (Ignitable) for incineration purposes due to high calorific value,

even if flashpoint exceeds 60°C.
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Understanding the physicochemical behavior of 1-Cyclohexylcyclopentanol is the

prerequisite for safe disposal.

Property Data / Characteristic Operational Implication

CAS Number 16189-57-4
Use for waste manifesting and

inventory tracking.

Structure Tertiary Alcohol, Bicyclic
Resistant to mild oxidation;

sterically hindered.[1]

Physical State
Viscous Liquid / Low-Melting

Solid (~40–45°C)

CRITICAL: Can crystallize in

waste lines or drum dip-tubes if

disposed of pure.

Solubility Lipophilic (LogP ~3.0)

Insoluble in water.[2][3] Will

form a floating organic layer

(LNAPL) if mixed with aqueous

waste.

Flash Point Est. >90°C (High Boiler)

Technically "Combustible"

(Class IIIB), but managed as

Flammable for disposal

efficiency.[1]

Reactivity Stable

Incompatible with strong

oxidizers (Nitric Acid, Chromic

Acid).[1]

Pre-Disposal Stabilization & Phase Management
The "Phase Transition" Hazard: Unlike common solvents (MeOH, DCM), 1-
Cyclohexylcyclopentanol exists at the boundary of solid and liquid phases at room

temperature.[1] Pouring warm, pure material into a cold waste drum can cause immediate

crystallization, blocking the drum bung and creating a pressurized hazard for EHS personnel.

[1]

Stabilization Protocol:
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Dilution: Never dispose of the pure compound directly into a 55-gallon drum. Dilute 1:1 with a

lower-viscosity combustible solvent (e.g., Acetone, Ethanol, or Ethyl Acetate).[1]

Quenching (Reaction Mixtures): If the waste is derived from a Grignard or Organolithium

reaction (common synthesis routes for this compound), ensure the mixture is fully quenched

with saturated Ammonium Chloride (

) and the aqueous layer is separated before the organic layer enters the solvent waste
stream.

Waste Classification Logic (RCRA)
The following decision tree illustrates the logic for assigning waste codes under US EPA RCRA

regulations (40 CFR Part 261).

Waste Stream Analysis:
1-Cyclohexylcyclopentanol

Is the compound pure
or in organic solvent?

Is Flash Point < 60°C?
(Due to solvent mix)

Yes

Contains Halogenated
Solvents (DCM, Chloroform)?

Mixed Stream

Code: D001 (Ignitable)
Stream: Non-Halogenated Organic

Yes (<60°C)

Non-RCRA Regulated
(If FP > 60°C & Pure)

*Rec: Manage as D001*

No (>60°C) No

Code: F001/F002 + D001
Stream: Halogenated Organic

Yes

Click to download full resolution via product page

Figure 1: RCRA Waste Classification Logic. Note that even if the pure substance has a high

flash point, best practice dictates managing it as D001 for fuel blending incineration.[1]
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Step-by-Step Disposal Protocol
Phase 1: Bench-Level Accumulation
Objective: Secure containment and segregation at the point of generation.

Container Selection: Use High-Density Polyethylene (HDPE) or Borosilicate Glass

containers. Avoid LDPE for long-term storage of cyclic hydrocarbons as swelling may occur.

Labeling: Apply a hazardous waste label immediately upon the first drop of waste.

Constituents: "1-Cyclohexylcyclopentanol, Acetone (if used as diluent)."[1]

Hazard Checkboxes: [x] Flammable [x] Irritant [x] Toxic (Aquatic).

Venting: Ensure the cap is vented if the waste was recently quenched to prevent pressure

buildup from off-gassing.

Phase 2: Bulking & Transfer
Objective: Safe transfer to Satellite Accumulation Areas (SAA).

Compatibility Check: Verify the receiving drum does NOT contain strong oxidizers (Nitric acid

waste).

Filtration: If the waste contains drying agents (MgSO4, Na2SO4) or solid catalysts, filter

these out into a separate solid waste bin.[1] Solid sludge retains the organic compound and

increases incineration costs/complexity.

Triple Rinse: Rinse the empty bench container with acetone. Add the rinsate to the organic

waste container. Deface the label of the empty container and dispose of it as standard glass

trash (if chemically clean) or solid hazardous waste debris.

Phase 3: Final Disposition
Method: Fuel Blending / Incineration.

Rationale: 1-Cyclohexylcyclopentanol has a high BTU value (heat of combustion). It is an

excellent candidate for fuel blending, where waste is used to power cement kilns.[1] This is
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the most environmentally sound disposal method, destroying the cycloalkyl ring structure

completely.[1]

Chemical Compatibility Matrix
Use this table to determine what can be safely mixed with 1-Cyclohexylcyclopentanol in a

waste drum.

Chemical Class Compatibility Status Notes

Aliphatic Hydrocarbons

(Hexane, Heptane)
Compatible Ideal for dilution.[1]

Ketones/Esters (Acetone,

EtOAc)
Compatible

Recommended to maintain

liquid phase.[1]

Halogenated Solvents (DCM) Compatible

Logistical Warning: Mixing

creates "Halogenated Waste,"

which is significantly more

expensive to dispose of.[1]

Avoid if possible.

Strong Acids (HCl, H2SO4) Caution

May cause dehydration to

alkenes (exothermic).[1] Dilute

first.

Strong Oxidizers (HNO3,

Peroxides)
INCOMPATIBLE

DANGER: Risk of fire or

explosion.[1] Never mix.

Aqueous Solutions Separation Risk

Will form two layers.

acceptable only if the waste

facility accepts multi-phase

waste.

Emergency Contingencies (Spill Management)
In the event of a spill (>100 mL):

Evacuate & Ventilate: Remove ignition sources. Although high-boiling, vapors can

accumulate.[1]
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PPE: Nitrile gloves (double gloved recommended) and safety goggles.

Containment:

Liquid Spill: Use vermiculite or polypropylene pads. Do not use sawdust (combustible).

Solid/Slush Spill: Scoop up with a spark-proof spatula.

Decontamination: Scrub the area with a detergent solution (surfactant) to emulsify the

lipophilic residue. Water alone will not clean the surface and will leave a slippery film.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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